2-Chloro-5-hydroxypyridine-3-boronic acid

• IUPAC Name: (2-chloro-5-hydroxypyridin-3-yl)boronic acid
• InChI: InChI=1S/C5H5BClNO3/c7-5-4(6(10)11)1-3(9)2-8-5/h1-2,9-11H
• InChI Key: QNJPRUDAXRSSKV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1Cl)O)(O)O
• Molecular Formula: C5H5BClNO3
• Molecular Weight: 173.36 g/mol

Description

2-Chloro-5-hydroxypyridine-3-boronic acid, commonly known as 2CHPBA, is a widely used organic compound in the field of scientific research. It is a boronic acid derivative of 2-chloro-5-hydroxypyridine, a heterocyclic aromatic compound. 2CHPBA is known for its unique properties, such as its ability to form strong coordination complexes and its ability to form stable chelates with a variety of metals. 2CHPBA has been used in a variety of applications, including catalysis, synthetic chemistry, and biochemistry.

Scientific Research Applications

2CHPBA has been used in a variety of scientific research applications, including catalysis, synthetic chemistry, and biochemistry. In catalysis, 2CHPBA has been used as a catalyst in the synthesis of a variety of organic compounds, including amines, alcohols, and esters. In synthetic chemistry, 2CHPBA has been used as a reagent in the synthesis of a variety of organic compounds, including amides, imines, and nitriles. In biochemistry, 2CHPBA has been used as a reagent in the synthesis of a variety of biological molecules, including peptides, proteins, and nucleic acids.

Mechanism of Action

The mechanism of action of 2CHPBA is not well understood. However, it is believed that the boronic acid group of 2CHPBA is responsible for its unique properties, such as its ability to form strong coordination complexes and its ability to form stable chelates with a variety of metals. It is believed that the boronic acid group of 2CHPBA binds to the metal ions, forming a strong coordination complex that can be used as a catalyst in the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2CHPBA are not well understood. However, it is believed that 2CHPBA may have a variety of effects on the body, including the inhibition of enzymes and the modulation of gene expression. In addition, 2CHPBA has been shown to interact with a variety of proteins in the body, suggesting that it may have a role in regulating the activity of these proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2CHPBA in laboratory experiments is its ability to form strong coordination complexes and its ability to form stable chelates with a variety of metals. This makes it an ideal reagent for the synthesis of a variety of organic compounds, including amines, alcohols, and esters. In addition, 2CHPBA is relatively inexpensive and easy to obtain.
However, there are several limitations to using 2CHPBA in laboratory experiments. First, 2CHPBA is a highly reactive compound and can be easily oxidized. Second, 2CHPBA is a highly volatile compound and can be easily lost during the synthesis of a variety of organic compounds. Finally, 2CHPBA is a highly toxic compound and must be handled with care.

Future Directions

There are a variety of future directions for the use of 2CHPBA in scientific research. First, 2CHPBA could be used in the development of new catalysts for the synthesis of a variety of organic compounds. Second, 2CHPBA could be used in the development of new reagents for the synthesis of a variety of biological molecules, such as peptides, proteins, and nucleic acids. Finally, 2CHPBA could be used in the development of new drugs for the treatment of a variety of diseases.

Synthesis Methods

2CHPBA can be synthesized through a variety of methods, including the direct reaction of 2-chloro-5-hydroxypyridine with boronic acid, the reaction of 2-chloro-5-hydroxypyridine with boronic acid derivatives, and the reaction of 2-chloro-5-hydroxypyridine with boronic acid esters. The most common method for the synthesis of 2CHPBA is the reaction of 2-chloro-5-hydroxypyridine with boronic acid esters, which can be carried out in the presence of a strong base, such as potassium tert-butoxide.